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The 1,8-naphthyridine scaffold is a privileged heterocyclic system in medicinal chemistry,

forming the core of numerous compounds with a wide spectrum of biological activities.[1][2]

These activities include antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1]

[3] The therapeutic potential of this scaffold can be significantly modulated through targeted

chemical modifications, with halogenation being a particularly powerful strategy. The

introduction of fluorine and bromine atoms into the 1,8-naphthyridine core can profoundly

influence the molecule's physicochemical properties, such as lipophilicity, metabolic stability,

and binding affinity to biological targets.[4][5]

This guide focuses on the specific, albeit novel, compound 2-Bromo-3-fluoro-1,8-
naphthyridine. A comprehensive search for a Chemical Abstracts Service (CAS) number for

this exact structure has not yielded a specific identifier, suggesting that it is either a novel

compound or not yet widely cataloged. This guide, therefore, serves as a forward-looking

technical resource for researchers, providing a scientifically grounded framework for its

synthesis, predicted properties, and potential applications based on established chemical

principles and the known pharmacology of related compounds.
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The synthesis of substituted 1,8-naphthyridines can be achieved through various methods, with

the Vilsmeier-Haack reaction being a prominent and versatile approach for constructing the

bicyclic core.[6][7][8] This reaction allows for the regioselective formylation and cyclization of N-

(pyridin-2-yl)acetamides, yielding 2-chloro-3-formyl-1,8-naphthyridine derivatives.[6][9] Building

upon this established methodology, a plausible synthetic route to 2-Bromo-3-fluoro-1,8-
naphthyridine is proposed below.

Proposed Synthetic Pathway
The synthesis would likely commence from a suitably substituted 2-aminopyridine precursor,

which would then be acylated and subjected to a Vilsmeier-Haack type cyclization, followed by

halogenation steps.

2-amino-3-fluoropyridine N-(3-fluoropyridin-2-yl)acetamideAcetic Anhydride 2-Chloro-3-fluoro-
1,8-naphthyridine

Vilsmeier-Haack
(POCl3, DMF) 2-Bromo-3-fluoro-1,8-naphthyridine

Brominating Agent
(e.g., NBS, PBr3)

Click to download full resolution via product page

Caption: Proposed synthetic route to 2-Bromo-3-fluoro-1,8-naphthyridine.

Detailed Experimental Protocol (Proposed)
Acetylation of 2-amino-3-fluoropyridine: To a solution of 2-amino-3-fluoropyridine in a suitable

solvent (e.g., dichloromethane), add acetic anhydride dropwise at 0 °C. Allow the reaction to

warm to room temperature and stir until completion, as monitored by Thin Layer

Chromatography (TLC).

Vilsmeier-Haack Cyclization: The resulting N-(3-fluoropyridin-2-yl)acetamide is then

subjected to Vilsmeier-Haack conditions. A mixture of phosphorus oxychloride (POCl₃) and

dimethylformamide (DMF) is prepared at 0 °C, to which the acetamide is added. The reaction

mixture is then heated to facilitate the cyclization to form the 1,8-naphthyridine ring system.

[6][7] This step is expected to yield a chloro-substituted naphthyridine.

Bromination: The final step involves the replacement of the chloro group with a bromo group.

This can be achieved using a variety of brominating agents, such as N-bromosuccinimide

(NBS) or phosphorus tribromide (PBr₃), under appropriate reaction conditions. The choice of
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reagent and conditions will be critical to ensure selective bromination without affecting the

fluoro group or the naphthyridine core.

Causality Behind Experimental Choices: The Vilsmeier-Haack reaction is chosen for its proven

efficacy in constructing the 1,8-naphthyridine core from N-acyl-2-aminopyridines.[6][8][9] The

use of a fluorinated starting material is a direct approach to incorporate the fluoro group at the

desired position. The subsequent bromination step is a standard halogen exchange reaction,

common in heterocyclic chemistry.

Predicted Physicochemical Properties
The introduction of both bromine and fluorine is expected to significantly influence the

physicochemical properties of the 1,8-naphthyridine core.

Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C₈H₄BrFN₂
Based on the chemical

structure

Molecular Weight ~227.04 g/mol
Calculated from the atomic

weights

Lipophilicity (logP) Moderately lipophilic

The presence of two halogens

increases lipophilicity

compared to the parent

naphthyridine.

Metabolic Stability Potentially enhanced

The C-F bond is very strong

and can block sites of

metabolism, potentially

increasing the compound's

half-life.[4]

Reactivity Versatile synthetic handle

The bromo group can serve as

a leaving group for further

functionalization via cross-

coupling reactions.
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Applications in Drug Discovery and Medicinal
Chemistry
The 1,8-naphthyridine scaffold is a cornerstone in the development of various therapeutic

agents.[1][2] The unique combination of bromo and fluoro substituents in 2-Bromo-3-fluoro-
1,8-naphthyridine makes it a highly attractive candidate for drug discovery programs.

Potential Biological Activities
Anticancer: Many 1,8-naphthyridine derivatives have shown potent anticancer activity, often

by inhibiting DNA topoisomerases.[3][10]

Antimicrobial: The 1,8-naphthyridine core is found in several antibacterial agents.[11][12] The

addition of halogens can enhance this activity.

Anti-inflammatory: Certain derivatives have demonstrated anti-inflammatory properties.[1]

[11]

Role as a Key Intermediate
Beyond its potential intrinsic bioactivity, 2-Bromo-3-fluoro-1,8-naphthyridine is a valuable

intermediate for the synthesis of more complex molecules. The bromine atom at the 2-position

can be readily displaced or used in cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-

Hartwig) to introduce a wide variety of substituents, enabling the creation of a library of novel

compounds for biological screening.
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Caption: Drug discovery workflow utilizing 2-Bromo-3-fluoro-1,8-naphthyridine.
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Safety and Handling
While specific toxicity data for 2-Bromo-3-fluoro-1,8-naphthyridine is not available, it should

be handled with the standard precautions for halogenated heterocyclic compounds. It is

advisable to consult the Safety Data Sheets (SDS) for structurally related compounds, such as

2-chloro-1,8-naphthyridine derivatives. General safety measures include:

Handling in a well-ventilated fume hood.

Wearing appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoiding inhalation, ingestion, and skin contact.

Conclusion
2-Bromo-3-fluoro-1,8-naphthyridine represents a promising, albeit underexplored, molecule

at the intersection of halogen chemistry and heterocyclic drug design. While its specific CAS

number and experimental data are not yet prevalent in the literature, this guide provides a

robust, scientifically-backed framework for its synthesis and potential applications. Its unique

combination of a privileged scaffold and strategic halogenation patterns makes it a highly

valuable target for synthetic and medicinal chemists aiming to develop next-generation

therapeutics. The proposed synthetic routes and predicted properties herein serve as a

foundational resource to stimulate further research into this and related halogenated 1,8-

naphthyridine derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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